Cas no 90510-23-9 (Benzoic acid, 2-hydroxy-, 2-(chlorocarbonyl)phenyl ester)

• Product Name: Benzoic acid, 2-hydroxy-, 2-(chlorocarbonyl)phenyl ester
• CAS No: 90510-23-9
• MF: C₁₄H₉ClO₄
• MW: 276.67186331749
• CID: 749837
• PubChem ID: 71327429
• Update Time: 2025-04-19

Benzoic acid, 2-hydroxy-, 2-(chlorocarbonyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-, 2-(chlorocarbonyl)phenyl ester
• (2-carbonochloridoylphenyl) 2-hydroxybenzoate
• DTXSID00756499
• 90510-23-9
• 2-(Chlorocarbonyl)phenyl 2-hydroxybenzoate

• Inchi： 1S/C14H9ClO4/c15-13(17)10-6-2-4-8-12(10)19-14(18)9-5-1-3-7-11(9)16/h1-8,16H
• InChI Key： JOYTUOPBRYGIJJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1OC(C1C=CC=CC=1O)=O)=O

Computed Properties

• Exact Mass: 276.0189365g/mol
• Monoisotopic Mass: 276.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.6Ų